Cas no 2171559-46-7 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylazetidine-2-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylazetidine-2-carboxylic acid
• CAS No: 2171559-46-7
• MF: C₂₃H₂₄N₂O₅
• MW: 408.447066307068
• CID: 6186175
• PubChem ID: 165537711
• Update Time: 2025-06-08

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylazetidine-2-carboxylic acid
• 2171559-46-7
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]azetidine-2-carboxylic acid
• EN300-1519229

• Inchi： 1S/C23H24N2O5/c1-23(2,21(28)25-12-11-19(25)20(26)27)24-22(29)30-13-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18-19H,11-13H2,1-2H3,(H,24,29)(H,26,27)
• InChI Key： QAZIGOUFVFGORF-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC1C(=O)O

Computed Properties

• Exact Mass: 408.16852187g/mol
• Monoisotopic Mass: 408.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylazetidine-2-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylazetidine-2-carboxylic acid (CAS No. 2171559-46-7)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylazetidine-2-carboxylic acid, identified by its CAS number 2171559-46-7, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule represents a sophisticated fusion of structural features that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes. The compound’s unique structural framework, incorporating a fluoren-9-yl moiety and an azetidine ring system, positions it as a versatile building block for medicinal chemists exploring innovative drug design strategies.

The fluoren-9-yl substituent is particularly noteworthy due to its electronic properties and rigid aromatic structure. Fluorene derivatives are well-documented for their ability to enhance the solubility, metabolic stability, and pharmacokinetic profiles of bioactive molecules. In this context, the incorporation of (9H-fluoren-9-yl)methoxycarbonyl group into the molecular scaffold of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylazetidine-2-carboxylic acid not only imparts favorable physicochemical properties but also serves as a handle for further functionalization. This feature is especially valuable in designing molecules with enhanced binding affinity and selectivity towards biological targets.

The core structure of this compound, featuring an azetidine ring, is another key aspect that contributes to its potential utility. Azetidine derivatives have been extensively studied in medicinal chemistry due to their ability to mimic natural amino acid scaffolds while offering unique conformational constraints. The presence of an amide linkage in 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylazetidine-2-carboxylic acid further enhances its versatility, allowing for diverse interactions with biological macromolecules such as proteins and enzymes. This dual functionality makes it an attractive candidate for modulating enzyme activity or interacting with specific protein pockets.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such multifaceted structures in drug discovery. The fluoren-9-yl moiety, in particular, has been shown to influence the orientation and accessibility of functional groups within a molecule, thereby optimizing interactions with biological targets. This has led to the exploration of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylazetidine-2-carboxylic acid as a lead compound in several high-throughput screening campaigns aimed at identifying novel inhibitors and modulators of interest.

In addition to its structural attributes, the synthetic accessibility of this compound has been a driving force behind its increasing use in research settings. The presence of well-defined functional handles allows for facile modifications through established chemical transformations, enabling researchers to rapidly explore structure–activity relationships (SAR). This flexibility is particularly valuable in early-stage drug discovery efforts where rapid iteration and optimization are critical.

The pharmaceutical industry has been particularly keen on exploring heterocyclic compounds like azetidines due to their broad spectrum of biological activities. Studies have demonstrated that azetidine derivatives exhibit potential as antimicrobial agents, anti-inflammatory compounds, and even kinase inhibitors. The incorporation of additional moieties such as the fluoren-9-yl group into these frameworks has further expanded their therapeutic potential by enhancing their pharmacokinetic properties and target engagement.

One area where 1-2-( {(9H-fluorenine methoxycarbonyl}amino)-2-methylpropanoylazetidine - 2 - carboxylic acid (CAS No: 21715594 - 67) shows promise is in the development of targeted therapies for neurological disorders. The unique structural features of this compound make it a candidate for modulating neurotransmitter receptors or enzymes involved in neurodegenerative diseases. Preliminary computational studies suggest that the fluorenine methoxy carbonyl group can interact favorably with specific amino acid residues within binding pockets, potentially leading to high-affinity ligands.

Furthermore, the growing interest in personalized medicine has underscored the need for structurally diverse compounds that can be tailored to individual patient profiles. The modular nature of 1 - 2 - ({( 9 H - fluorene - 9 y l ) methoxy carbony l } amino ) - 2 - methyl propan oyl az etid ine - 2 - carbox ylic ac id allows for such customization, making it an ideal candidate for generating libraries of analogs with varying pharmacological profiles.

The synthetic route to this compound also highlights its importance as a synthetic intermediate. The use of protected amino groups and carefully selected reagents ensures high yields and purity, which are essential for downstream applications such as crystallographic studies or biological assays. This robust synthetic methodology underscores its utility not only as a final product but also as a building block for more complex molecules.

In conclusion,1 - 2 - ({( 9 H - fluoreneine methoxy carbony l } amino ) - 2 - methyl propan oyl az etid ineine carbox ylic ac id ( CAS No: 21715594 - 67) represents a significant advancement in pharmaceutical chemistry. Its unique structural features combined with its synthetic tractability make it a valuable asset in drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound, it is likely that its role will expand further into therapeutic development and beyond.